![molecular formula C26H28N4O2 B2509343 1-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indole CAS No. 946334-21-0](/img/structure/B2509343.png)
1-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indole
Description
1-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indole is a useful research compound. Its molecular formula is C26H28N4O2 and its molecular weight is 428.536. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory and Analgesic Potential
A study investigated the synthesis of indomethacin analogs with structures similar to the compound . These compounds, including ones with indole and oxadiazole groups, were evaluated for their anti-inflammatory, analgesic, and ulcerogenic properties. Compound 7c in this series was particularly notable for its potent anti-inflammatory effects and significantly reduced gastrointestinal ulcerogenicity, making it a promising candidate in drug development for inflammatory conditions (Bhandari et al., 2010).
Anticancer Properties
Another study focused on the synthesis of 5-(alkyl(1H-indol-3-yl))-2-(substituted)-1,3,4-oxadiazoles, which showed considerable anti-inflammatory and anti-proliferative activities. The structure-activity relationship established in this research indicates potential applications in cancer therapy (Rapolu et al., 2013).
Urease Inhibition
Research involving the synthesis of novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides revealed that these compounds are potent inhibitors of the urease enzyme. The study highlighted one compound, in particular, showing competitive inhibition with a low Ki value, suggesting its potential use in therapeutic applications related to urease inhibition (Nazir et al., 2018).
Antimicrobial Activity
A synthesis and characterization study of novel indole-based 1,3,4-oxadiazoles demonstrated antibacterial and antifungal activities. These findings suggest their potential use in developing new antimicrobial agents (Nagarapu & Pingili, 2014).
properties
IUPAC Name |
1-(4-benzylpiperidin-1-yl)-2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)indol-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N4O2/c1-2-24-27-28-26(32-24)23-17-21-10-6-7-11-22(21)30(23)18-25(31)29-14-12-20(13-15-29)16-19-8-4-3-5-9-19/h3-11,17,20H,2,12-16,18H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFBRIEAYSLXDJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)N4CCC(CC4)CC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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